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Introduction

Medium 199 (M199) is a complex and widely used synthetic cell culture medium developed for
the cultivation of various cell types, particularly non-transformed cells.[1][2] Its applications are
extensive, ranging from virology and vaccine production to in vitro cultivation of primary
explants.[1][2] While M199 medium itself is not classified as a hazardous substance, its
handling and use in a laboratory setting necessitate strict adherence to safety protocols to
prevent contamination and ensure the integrity of experimental results. This guide provides a
comprehensive overview of the safety and handling precautions for M199 medium, tailored for
research, scientific, and drug development professionals.

Composition of M199 Medium

M199 medium is a complex mixture of inorganic salts, amino acids, vitamins, and other
components. The exact composition can vary slightly between suppliers and specific
formulations (e.g., with Earle's or Hanks' salts). Below is a summary of the typical components
found in M199 medium.

Table 1: Quantitative Composition of a Typical M199
Medium Formulation
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Component Category

Component Concentration (mg/L)

Inorganic Salts

Calcium Chloride (anhydrous) 200

Ferric Nitrate « 9H20 0.72
Magnesium Sulfate

(anhydrous) o767
Potassium Chloride 400
Sodium Acetate (anhydrous) 50
Sodium Bicarbonate 2200
Sodium Chloride 6800
Sodium Phosphate Monobasic 129
(anhydrous)

Amino Acids L-Alanine 25
L-Arginine HCI 70
L-Aspartic Acid 30
L-Cysteine HCI H20 0.11
L-Cystine 2HCI 26
L-Glutamic Acid 66.8
L-Glutamine 100
Glycine 50
L-Histidine HCI H20 21.88
Hydroxy-L-Proline 10
L-Isoleucine 20
L-Leucine 60
L-Lysine HCI 70
L-Methionine 15
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L-Phenylalanine 25
L-Proline 40
L-Serine 25
L-Threonine 30
L-Tryptophan 10
L-Tyrosine 2Na 2H20 57.87
L-Valine 25
Vitamins Ascorbic Acid 0.05
Biotin 0.01
D-Calcium Pantothenate 0.01
Choline Chloride 0.5
Folic Acid 0.01
i-Inositol 0.05
Menadione 0.01
Niacinamide 0.025
Nicotinic Acid 0.025
Para-Aminobenzoic Acid 0.05
Pyridoxal HCI 0.025
Pyridoxine HCI 0.025
Riboflavin 0.01
Thiamine HCI 0.01
Vitamin A Acetate 0.14
Vitamin D2 (Calciferol) 0.1
alpha-Tocopherol Phosphate 0.01
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Other Components Adenine Sulfate 10
Adenosine 5'-Triphosphate 1
Cholesterol 0.2
D-Glucose 1000
Glutathione (reduced) 0.05
Guanine HCI 0.3
Hypoxanthine 0.3
Phenol Red 10
D-Ribose 0.5
2-Deoxy-D-Ribose 0.5
Sodium Acetate 50
Thymine 0.3
Tween 80 20
Uracil 0.3
Xanthine 0.3

Source: Adapted from various supplier formulations. Concentrations may vary.

Hazard Identification and Safety Precautions

According to Safety Data Sheets (SDS), M199 medium is not classified as a hazardous
substance or mixture. However, it is prudent to handle all laboratory reagents with a degree of
caution.

Potential Hazards

While the individual components are at low concentrations, direct contact with the powder form
or prolonged exposure to the liquid medium should be avoided.
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o Powdered Medium: May cause respiratory tract irritation if inhaled. Direct contact may cause
eye and skin irritation.

 Liquid Medium: Not considered hazardous, but good laboratory practice dictates minimizing
direct contact.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling M199 medium and any
associated cell cultures.

o Eye Protection: Safety glasses or goggles are required.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and changed if contaminated.

o Body Protection: A laboratory coat is mandatory.

e Respiratory Protection: When handling the powdered form of the medium, a respirator or
protective mask may be necessary to avoid inhalation of dust.

Experimental Protocols

Adherence to strict aseptic techniques is paramount when working with M199 medium to
prevent microbial contamination of cell cultures.

Protocol for Reconstitution of Powdered M199 Medium

o Preparation: Measure out approximately 90% of the final required volume of tissue culture
grade water into a sterile container. The water should be at room temperature (15-20°C).

o Dissolving the Powder: While gently stirring the water, slowly add the powdered M199
medium. Continue stirring until the powder is completely dissolved. Do not heat the water.

e Adding Supplements: If required, add supplements such as L-glutamine and sodium
bicarbonate. Stir until fully dissolved.
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e pH Adjustment: Adjust the pH to the desired level (typically 7.2-7.4) using sterile 1N HCI or
1N NaOH. The pH may rise slightly after filtration.

» Final Volume Adjustment: Add tissue culture grade water to reach the final volume.

 Sterile Filtration: Immediately sterilize the medium by filtering through a sterile 0.22 pm
membrane filter into a sterile recipient container.[3][4][5]

Protocol for Aseptic Handling of Liquid M199 Medium

o Work Area Preparation: All procedures must be conducted in a certified Class Il Biological
Safety Cabinet (BSC). Decontaminate the work surface of the BSC with 70% ethanol before
and after use.

o Personal Hygiene: Wash hands thoroughly before and after working in the BSC. Wear
appropriate PPE.

 Sterile Technique:

o Wipe the exterior of the M199 medium bottle and any other reagents with 70% ethanol
before placing them in the BSC.

o Use sterile, disposable pipettes and tips. Do not reuse pipettes to avoid cross-
contamination.

o Avoid passing non-sterile items over open containers of sterile medium.

o Open sterile containers for the shortest time possible and keep them covered when not in
use.

o If a cap must be placed on the work surface, it should be placed with the opening facing
down.

Protocol for Spill Cleanup

Although M199 medium is not hazardous, spills should be treated as potentially biohazardous if
the medium has been used for cell culture.
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Notification: Alert others in the laboratory of the spill.
Containment: For liquid spills, cover the area with absorbent material (e.g., paper towels).

Disinfection: Gently pour a suitable disinfectant (e.g., 1:10 dilution of household bleach) over
the absorbent material, starting from the outside and working inwards.[6][7] Allow for the
appropriate contact time (typically at least 10-20 minutes).[6][8]

Cleanup: Wearing gloves, collect the absorbent material and any broken glass (using
forceps) and place it in a biohazard bag.

Final Decontamination: Wipe the spill area again with disinfectant and then with 70%
ethanol.

Waste Disposal: Dispose of the biohazard bag according to institutional guidelines.

Hand Washing: Wash hands thoroughly with soap and water.

Protocol for Waste Disposal

All waste generated from the use of M199 medium in cell culture is considered biohazardous
waste and must be decontaminated before disposal.

Liguid Waste: Collect used M199 medium in a container with a suitable disinfectant (e.g.,
bleach to a final concentration of 10%).[9][10] Allow for a contact time of at least 30 minutes
before disposing down the drain with copious amounts of water, in accordance with
institutional policies.[9][10]

Solid Waste: All solid waste that has come into contact with M199 medium used for cell
culture (e.qg., flasks, plates, pipettes) should be collected in a biohazard bag.[9][11] This
waste must be decontaminated, typically by autoclaving, before final disposal.[11]

Storage and Stability
e Powdered Medium: Store at 2-8°C in a dry place, protected from light.

e Liquid Medium: Store at 2-8°C and protect from light. The shelf life of the liquid medium is
typically one year.[8] Once supplements (like serum) are added, the complete medium
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should be used within a shorter timeframe (e.g., 2-4 weeks) to ensure optimal performance.

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for the safe handling and use of M199
medium in a research setting.
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Caption: Workflow for Safe Handling of M199 Medium.

Conclusion

While M199 medium is a non-hazardous reagent, its central role in cell culture necessitates a
thorough understanding and implementation of safety and aseptic handling protocols. By
adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can ensure the safety of laboratory personnel, maintain the integrity
of their cell cultures, and produce reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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